Cas no 933986-97-1 (2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure

933986-97-1 structure

Product Name:2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

CAS No:933986-97-1

MF:C₁₅H₂₃BN₂O₂

MW:274.166323900223

MDL:MFCD06798273

CID:93230

PubChem ID:43811062

Update Time:2024-10-26

2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Pyrrolidin-1-ylpyridine-5-boronic acid pinacol ester
- 6-(1-Pyrrolidinyl)pyridine-3-boronic acid pinacol ester
- (2-Pyrrolidin-1-yl)pyridine-5-boronic acid pinacol ester
- 2-(Pyrrolidino)pyridine-5-boronic acid pinacol ester
- 3,4-Pyridazinediamine
- 6-[(pyrroline-1-yl)pyridine-3-yl]boronic acid pinacol ester
- 2-(1-Pyrrolidinyl)-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 6-(PYRROLIDIN-1-YL)PYRIDINE-3-BORONIC ACID, PINACOL ESTER
- 2-(1-Pyrrolidinyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (ACI)
- 2-(Pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
- 6-(Pyrrolidin-1-yl)pyridine-3-boronic acid pinacol ester
- 2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- J-505409
- SCHEMBL1484906
- 2-pyrrolidin-1-yl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- A849898
- HGBBKKWVSQBIMM-UHFFFAOYSA-N
- CS-0109731
- ethylthioethylmethacrylate
- 2-(pyrrolidin-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-pyridine
- 933986-97-1
- FD10007
- AS-3091
- 2-Pyrrolidin-1-ylpyridine-5-boronic acid pinacol ester, AldrichCPR
- AB29929
- 2-(pyrrolidin-1-yl)-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- MFCD06798273
- FT-0649096
- DTXSID20656447
- AM20061628
- 2-Pyrrolidinopyridine-5-boronic Acid Pinacol Ester
- EN300-1706271
- 2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine;2-(Pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1.3.2-dioxaborolan-2-yl)pyridine
- AKOS000282831
- SY008962
- MDL： MFCD06798273
- Inchi： 1S/C15H23BN2O2/c1-14(2)15(3,4)20-16(19-14)12-7-8-13(17-11-12)18-9-5-6-10-18/h7-8,11H,5-6,9-10H2,1-4H3
- InChI Key： HGBBKKWVSQBIMM-UHFFFAOYSA-N
- SMILES： O1B(C2=CN=C(C=C2)N2CCCC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 274.18500
Monoisotopic Mass: 274.185
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 34.6A^2

Experimental Properties

Density: 1.09
Melting Point: 118-121°C
Boiling Point: 413.4°C at 760 mmHg
Flash Point: 203.8°C
Refractive Index: 1.531
PSA: 34.59000
LogP: 2.04600

2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

Signal Word：Danger
Hazard Statement： H315; H319; H335
Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
Hazardous Material transportation number：UN 2811 6.1 / PGIII
Hazard Category Code： 22-36/37/38-25
Safety Instruction： S26; S36/37/38
Hazardous Material Identification：
Risk Phrases：R22; R36/37/38
Storage Condition：Store at room temperature

2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB0757-1 G	2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	933986-97-1	95%	1g	¥ 904.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB10184-1 G	2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	933986-97-1	95%	1g	¥ 574.00	2021-05-07
Chemenu	CM137125-5g	2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	933986-97-1	0.95	5g	$225	2021-08-05
AK Scientific	AMTB1033-250mg	2-Pyrrolidin-1-ylpyridine-5-boronic acid pinacol ester	933986-97-1	98% (GC)	250mg	$27	2025-02-18
AK Scientific	AMTB1033-1g	2-Pyrrolidin-1-ylpyridine-5-boronic acid pinacol ester	933986-97-1	98% (GC)	1g	$75	2025-02-18
AK Scientific	AMTB1033-5g	2-Pyrrolidin-1-ylpyridine-5-boronic acid pinacol ester	933986-97-1	98% (GC)	5g	$225	2025-02-18
AK Scientific	AMTB1033-10g	2-Pyrrolidin-1-ylpyridine-5-boronic acid pinacol ester	933986-97-1	98% (GC)	10g	$350	2025-02-18
Apollo Scientific	OR16627-1g	6-(Pyrrolidin-1-yl)pyridine-3-boronic acid, pinacol ester	933986-97-1	97%	1g	£50.00	2025-02-19
Apollo Scientific	OR16627-5g	6-(Pyrrolidin-1-yl)pyridine-3-boronic acid, pinacol ester	933986-97-1	97%	5g	£144.00	2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P94360-1g	2-(Pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine	933986-97-1	97%	1g	¥207.0	2024-07-19

2-(pyrrolidin-1-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

Production Method 1

210963-93-2

61676-62-8

933986-97-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 1 h, -78 °C
1.2 -78 °C; > 2 h, -78 °C; overnight, rt
1.3 Reagents: Ammonium chloride

Reference

: Pyrrole derivatives useful for the treatment of cytokine-mediated diseases and their preparation

, World Intellectual Property Organization, , ,

Production Method 2

210963-93-2

73183-34-3

933986-97-1

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 3 h, 110 °C

Reference

: Preparation of heterocyclic compounds and compositions as modulators of TLR signaling

, World Intellectual Property Organization, , ,

Production Method 3

210963-93-2

61676-62-8

933986-97-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 2 h, -78 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Novel chemical compounds (variants) and the use thereof to treat oncological diseases

, World Intellectual Property Organization, , ,

Production Method 4

210963-93-2

61676-62-8

933986-97-1

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; rt → -78 °C; -78 °C; 30 min, -78 °C
1.2 2 h, -78 °C; -78 °C → rt
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Preparation of bicyclic aromatic compounds as inhibitors of mitogen-activated protein kinase-activated protein kinase-2

, World Intellectual Property Organization, , ,

Production Method 5

933986-97-1

Reaction Conditions

Reference

: Novel heterocyclic compounds for the diagnosis of TDP-43 proteinopathies and their preparation

, World Intellectual Property Organization, , ,

Production Method 6

933986-97-1

Reaction Conditions

Reference

: Novel chemical compounds (variants) and the use thereof to treat oncological diseases

, Russian Federation, , ,

Production Method 7

933986-97-1

Reaction Conditions

Reference

: Preparation of pyrazolo[3,4-c]quinoline compounds as phosphatidylinositol 3 kinase inhibitors for therapeutic applications

, World Intellectual Property Organization, , ,